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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of 1,2-Epoxytetradecane, a reactive epoxide compound.
Adherence to these procedural steps is critical for ensuring laboratory safety and the integrity
of your research.

Essential Safety and Material Information

1,2-Epoxytetradecane is a clear, colorless liquid classified as a skin and eye irritant. It may
also cause respiratory irritation. As an epoxide, it is a reactive compound and should be
handled with appropriate care in a laboratory setting. It is incompatible with strong acids,
caustics, and peroxides.

Below is a summary of key quantitative data for 1,2-Epoxytetradecane to inform your handling
and experimental protocols.
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Property Value Source
Molecular Formula C14H280 --INVALID-LINK--
Molecular Weight 212.37 g/mol --INVALID-LINK--
Appearance Clear colorless mobile liquid ECHEMI

Boiling Point 95-96 °C at 0.4 mmHg Sigma-Aldrich
Density 0.845 g/mL at 25 °C Sigma-Aldrich
Flash Point >110°C ECHEMI

Water Solubility Insoluble ECHEMI

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory when handling 1,2-

Epoxytetradecane to prevent skin, eye, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Butyl rubber gloves.
Double-gloving is

recommended.

Provides the best chemical
resistance against epoxides.[1]
Since specific breakthrough
time data for 1,2-
Epoxytetradecane is not
readily available, it is crucial to
inspect gloves for any sign of
degradation and change them
immediately if contamination is

suspected.

Eye Protection

Chemical safety goggles with

side shields.

Protects against splashes and

aerosols.

Face Protection

Face shield worn over safety

goggles.

Recommended when there is

a significant risk of splashing.

Body Protection

A fully fastened laboratory

coat.

Prevents contact with skin and
contamination of personal

clothing.

Respiratory Protection

Work in a certified chemical

fume hood.

To avoid inhalation of any

vapors.

Experimental Protocol: Step-by-Step Handling of
1,2-Epoxytetradecane

The following protocol outlines the key steps for the safe handling of 1,2-Epoxytetradecane

from receipt to disposal.

e Preparation and Pre-Handling Check:

o Ensure a certified chemical fume hood is available and functioning correctly.

o Verify the availability and location of an emergency eyewash station and safety shower.

o Don the appropriate PPE as detailed in the table above.
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o Prepare all necessary labware and reagents within the fume hood.
e Handling and Dispensing:

Conduct all manipulations of 1,2-Epoxytetradecane inside the chemical fume hood.

[e]

o

Carefully open the container, avoiding any splashes.

[¢]

Use a calibrated pipette or syringe for accurate and safe dispensing of the liquid.

[e]

Keep the container sealed when not in use.
e Post-Handling and Decontamination:

o Upon completion of the experimental work, decontaminate all surfaces and equipment that
may have come into contact with 1,2-Epoxytetradecane using an appropriate solvent
(e.g., ethanol or acetone) followed by a soap and water wash.

o Collect all rinsates as hazardous waste.

Disposal Plan: Managing 1,2-Epoxytetradecane
Waste

Proper disposal of 1,2-Epoxytetradecane and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Liquid Waste: Unused 1,2-Epoxytetradecane and any solutions containing it must be
collected in a designated, labeled, and sealed hazardous waste container. Do not mix with
other waste streams unless compatibility has been confirmed.

o Solid Waste: All contaminated solid materials, including gloves, pipette tips, and absorbent
paper, must be collected in a separate, clearly labeled hazardous waste container.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "1,2-Epoxytetradecane,” and the associated hazard symbols.
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o Storage: Store hazardous waste containers in a designated and secure satellite
accumulation area, away from incompatible materials.

» Disposal: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor. Cured (fully reacted) epoxy is generally considered non-
hazardous solid waste.[2][3][4] However, uncured resin and hardener are considered
hazardous waste.[2]

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the handling process, the following workflow
diagram illustrates the key stages from preparation to disposal.
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Safe Handling Workflow for 1,2-Epoxytetradecane
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Caption: A flowchart outlining the safe handling and disposal of 1,2-Epoxytetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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